Cas no 73746-44-8 (4,5-Diiodo-2-methyl-1H-imidazole)

4,5-Diiodo-2-methyl-1H-imidazole Properties

Names and Identifiers

• 4,5-Diiodo-2-methyl-1H-imidazole
• 4,5-Diiodo-2-methylimidazole
• 2-methyl-4,5-diidoimidazole
• 4,5-diiodo-2-methyl-imidazole
• 4,5-Dijod-2-methyl-1H-imidazol
• MFCD00464337
• AB06210
• 4,5-Diiodo-2-methyl-1H-imidazole, AldrichCPR
• EN300-206152
• ZB1443
• 4,5-Diiodo-2-methyl-1H-imidazole #
• 4,5-diiodo-2-methyl-1H-imidazole;4,5-Diiodo-2-methylimidazole
• Imidazole, 4,5-diiodo-2-methyl-
• FD7293
• SY040765
• 73746-44-8
• DTXSID80348119
• AM20100712
• AS-9162
• CS-0188426
• SCHEMBL585021
• A9497
• AKOS015853970
• FT-0617188
• DB-015297
• +Expand

• MDL： MFCD00464337
• InChIKey： WFEZOLYJPCODOA-UHFFFAOYSA-N
• Inchi： 1S/C4H4I2N2/c1-2-7-3(5)4(6)8-2/h1H3,(H,7,8)
• SMILES： CC1=NC(=C(I)N1)I

Computed Properties

• Exact Mass: 333.84600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 333.846
• Heavy Atom Count: 8
• Complexity: 88.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• LogP: 1.92730
• PSA: 28.68000
• Refractive Index: 1.749 
• Boiling Point: 434.9 ℃ at 760 mmHg
• Melting Point: 194-195°C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 216.8±24.6 °C
• Color/Form: crystal
• Density: 2.8±0.1 g/cm3

4,5-Diiodo-2-methyl-1H-imidazole Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-36
• Signal Word：warning

4,5-Diiodo-2-methyl-1H-imidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%